2-ethyl-1-(5-nitro-2-furoyl)piperidine

• IUPAC Name: (2-ethylpiperidin-1-yl)-(5-nitrofuran-2-yl)methanone
• InChI: InChI=1S/C12H16N2O4/c1-2-9-5-3-4-8-13(9)12(15)10-6-7-11(18-10)14(16)17/h6-7,9H,2-5,8H2,1H3
• InChI Key: LNBNDFQXKIDHBU-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)C2=CC=C(O2)[N+](=O)[O-]
• Molecular Formula: C12H16N2O4
• Molecular Weight: 252.27 g/mol
• Solubility: >37.8 [ug/mL] (The mean of the results at pH 7.4)

Description

2-Ethyl-1-(5-nitro-2-furoyl)piperidine, also known as Nifuroxazide, is a nitrofuran antibiotic that has been extensively studied for its antimicrobial properties. It is widely used in veterinary medicine to treat bacterial infections in animals, and has also been investigated for its potential use in human medicine.

Mechanism of Action

2-ethyl-1-(5-nitro-2-furoyl)piperidine works by inhibiting bacterial protein synthesis, specifically by targeting the enzyme nicotinamide adenine dinucleotide (NADH) oxidase. This enzyme is essential for energy production in bacteria, and inhibition of its activity results in bacterial cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile, with no significant adverse effects reported in animal studies. It is rapidly metabolized and excreted from the body, with a short half-life of approximately 2 hours.

Advantages and Limitations for Lab Experiments

2-ethyl-1-(5-nitro-2-furoyl)piperidine has several advantages for use in laboratory experiments, including its broad spectrum of activity against bacterial species and its low toxicity profile. However, its effectiveness can be limited by the development of bacterial resistance, and it may not be effective against certain types of bacteria.

Future Directions

There are several potential future directions for research on 2-ethyl-1-(5-nitro-2-furoyl)piperidine, including the development of new formulations for use in human medicine, investigation of its potential use in treating viral infections, and further exploration of its mechanism of action and potential for combating antibiotic resistance. Additionally, there is a need for more research on the safety and efficacy of this compound in human populations.

Synthesis Methods

2-ethyl-1-(5-nitro-2-furoyl)piperidine can be synthesized through a multi-step process involving the reaction of 5-nitro-2-furoic acid with ethylamine and piperidine. The resulting compound is then purified through recrystallization and chromatography.

Scientific Research Applications

2-ethyl-1-(5-nitro-2-furoyl)piperidine has been the subject of extensive scientific research, particularly in the field of microbiology. It has been shown to be effective against a wide range of bacterial species, including both gram-positive and gram-negative organisms. It has also been investigated for its potential use in treating viral infections, such as hepatitis C.